Cas no 176547-26-5 (Benzoic acid, 4-ethoxy-2-(phenylmethoxy)-)

• Product Name: Benzoic acid, 4-ethoxy-2-(phenylmethoxy)-
• CAS No: 176547-26-5
• MF: C₁₆H₁₆O₄
• MW: 272.295845031738
• CID: 1362954
• Update Time: 2024-08-17

Benzoic acid, 4-ethoxy-2-(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-ethoxy-2-(phenylmethoxy)-

• Inchi： 1S/C16H16O4/c1-2-19-13-8-9-14(16(17)18)15(10-13)20-11-12-6-4-3-5-7-12/h3-10H,2,11H2,1H3,(H,17,18)
• InChI Key： XVUQNGGYLQKUTH-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(OCC)C=C1OCC1=CC=CC=C1

Computed Properties

• Exact Mass: 272.10488

Experimental Properties

• Density: 1.198±0.06 g/cm3(Predicted)
• Boiling Point: 435.4±30.0 °C(Predicted)
• PSA: 55.76
• pka: 3.77±0.36(Predicted)